Cas no 2229605-33-6 (3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol)

• Product Name: 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol
• CAS No: 2229605-33-6
• MF: C₉H₁₀Cl₂N₂O
• MW: 233.09450006485
• CID: 6071830
• PubChem ID: 165706012
• Update Time: 2025-11-05

3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol
• EN300-1977970
• 3-[(2,6-dichloropyridin-4-yl)methyl]azetidin-3-ol
• 2229605-33-6

• Inchi： 1S/C9H10Cl2N2O/c10-7-1-6(2-8(11)13-7)3-9(14)4-12-5-9/h1-2,12,14H,3-5H2
• InChI Key： KBFCTIJKUBMQPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(N=1)Cl)CC1(CNC1)O

Computed Properties

• Exact Mass: 232.0170183g/mol
• Monoisotopic Mass: 232.0170183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol

Comprehensive Analysis of 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol (CAS No. 2229605-33-6)

The compound 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol (CAS No. 2229605-33-6) is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. With its unique structural features, including a dichloropyridine moiety and an azetidin-3-ol ring, this molecule exhibits potential applications in drug discovery and crop protection. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are crucial in developing novel therapeutics and pesticide intermediates.

Recent trends in AI-driven drug discovery have highlighted the importance of such small molecule scaffolds. The 2,6-dichloropyridine component is known for its bioactivity, making it a valuable fragment in medicinal chemistry. Meanwhile, the azetidine ring contributes to improved metabolic stability and bioavailability, addressing key challenges in modern pharmaceutical development. These properties align with current industry demands for fragment-based drug design and targeted synthesis.

From an agrochemical perspective, the presence of chlorinated pyridine derivatives in this compound suggests potential utility in crop protection formulations. With growing global concerns about food security and sustainable agriculture, researchers are exploring how such molecules could contribute to next-generation pest control solutions. The compound's structural features may offer advantages in terms of selective toxicity and environmental persistence, though further studies are needed to confirm these hypotheses.

Synthetic accessibility is another critical aspect of 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol. The compound's modular structure allows for various derivatization strategies, making it attractive for combinatorial chemistry approaches. This flexibility is particularly valuable in high-throughput screening campaigns, where rapid generation of structural analogs can accelerate lead optimization processes. Recent advances in flow chemistry and catalytic methods have further enhanced the synthetic potential of such nitrogen-containing heterocycles.

The physicochemical properties of CAS No. 2229605-33-6 warrant careful consideration. Preliminary data suggests favorable logP values and hydrogen bonding capacity, which are crucial for drug-likeness assessments. These characteristics position the compound as a promising candidate for central nervous system targets or enzyme inhibitors, though specific biological data remains limited. Researchers are actively investigating its structure-activity relationships to unlock its full potential in precision medicine applications.

In the context of green chemistry initiatives, the environmental profile of 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol merits discussion. While chlorinated compounds often raise concerns, modern biodegradation studies and eco-toxicological assessments are helping to identify safer variants. This aligns with the pharmaceutical industry's shift toward benign by design principles and the agrochemical sector's focus on reduced-risk pesticides.

From a commercial standpoint, the availability of CAS 2229605-33-6 through specialized chemical suppliers has facilitated research efforts. However, challenges remain in scaling up production while maintaining cost-effectiveness and purity standards. The compound's growing prominence in academic publications and patent literature suggests expanding interest across multiple disciplines, from oncology research to plant science applications.

Future directions for 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol research may include exploring its potential in proteolysis targeting chimeras (PROTACs) or as a covalent warhead in inhibitor design. The compound's stereochemical complexity also presents opportunities for asymmetric synthesis developments. As computational chemistry tools become more sophisticated, virtual screening of this molecular scaffold against emerging biological targets could reveal unexpected therapeutic applications.

In conclusion, 3-(2,6-dichloropyridin-4-yl)methylazetidin-3-ol represents a versatile chemical building block with cross-disciplinary relevance. Its unique combination of aromatic chlorination and strained heterocycle features continues to inspire innovative research across life sciences and material chemistry domains. As synthetic methodologies advance and biological understanding deepens, this compound may play increasingly important roles in addressing contemporary challenges in human health and agricultural productivity.